1-(4-ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride

• IUPAC Name: 1-(4-ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H28N2O2.2ClH/c1-2-18-8-10-21(11-9-18)25-17-20(24)16-22-12-14-23(15-13-22)19-6-4-3-5-7-19;;/h3-11,20,24H,2,12-17H2,1H3;2*1H
• InChI Key: QYWPGEXLPLGNJF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC=C3)O.Cl.Cl
• Molecular Formula: C21H30Cl2N2O2
• Molecular Weight: 413.4 g/mol

Description

1-(4-ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride, also known as EPPT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It is a selective serotonin reuptake inhibitor (SSRI) and has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.

Scientific Research Applications

Biological Properties and Therapeutic Potential

Compounds structurally related to 1-(4-ethylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride have been studied for their anti-inflammatory, analgesic, and peripheral N-cholinolytic properties. For example, the synthesis and evaluation of certain dihydrochlorides, including those with benzylpiperazinyl and ethoxyphenyl components, have shown potential biological activities (Gevorgyan et al., 2017). These findings suggest the chemical under discussion may also possess similar biological activities, warranting further investigation.

Synthesis and Chemical Analysis

Research on related compounds also includes efforts to understand their synthesis and structural properties. Studies have detailed the synthesis of compounds with phenylpiperazine derivatives, providing insight into chemical reactions and potential applications in medicinal chemistry. The synthesis and evaluation of Hsp90 inhibitors containing a 1-phenylpiperazine scaffold demonstrate the intricate process of optimizing chemical structures for enhanced biological activity (Jia et al., 2014). This research underscores the relevance of chemical synthesis techniques in the development of new therapeutic agents.

Potential for Antidepressant and Anxiolytic Effects

Additionally, phenylpiperazine derivatives have been explored for their potential antidepressant and anxiolytic effects in animal models. Studies on dual 5-HT1A and 5-HT7 antagonists indicate that these compounds could offer new avenues for treating mood disorders. The investigation into compounds such as HBK-14 and HBK-15 highlights the therapeutic promise of this class of chemicals in addressing depression and anxiety (Pytka et al., 2015).